Cas no 56912-54-0 (Sulfonium, dodecylmethyl[(4-nitrophenyl)methyl]-, chloride)

Sulfonium, dodecylmethyl[(4-nitrophenyl)methyl]-, chloride structure
56912-54-0 structure
Product Name:Sulfonium, dodecylmethyl[(4-nitrophenyl)methyl]-, chloride
CAS No:56912-54-0
MF:C20H34ClNO2S
MW:388.007463932037
CID:347393
PubChem ID:71444452
Update Time:2025-04-19

Sulfonium, dodecylmethyl[(4-nitrophenyl)methyl]-, chloride Chemical and Physical Properties

Names and Identifiers

    • Sulfonium, dodecylmethyl[(4-nitrophenyl)methyl]-, chloride
    • dodecyl-methyl-[(4-nitrophenyl)methyl]sulfanium,chloride
    • DODECYL(METHYL)[(4-NITROPHENYL)METHYL]SULFANIUM CHLORIDE
    • SCHEMBL392351
    • DTXSID30853228
    • 56912-54-0
    • Inchi: 1S/C20H34NO2S.ClH/c1-3-4-5-6-7-8-9-10-11-12-17-24(2)18-19-13-15-20(16-14-19)21(22)23;/h13-16H,3-12,17-18H2,1-2H3;1H/q+1;/p-1
    • InChI Key: VUCSBIHTAQUMSP-UHFFFAOYSA-M
    • SMILES: [Cl-].[S+](C)(CC1C=CC(=CC=1)[N+](=O)[O-])CCCCCCCCCCCC

Computed Properties

  • Exact Mass: 352.9339
  • Monoisotopic Mass: 387.1998782g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 13
  • Complexity: 311
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.8Ų

Experimental Properties

  • PSA: 43.14
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